The molecule possesses two key functional groups: an ethynyl group (C≡CH) and a primary amine (NH2). Ethynyl groups can participate in various click chemistry reactions [], allowing for the attachment of other molecules for targeted applications. Primary amines are known to be nucleophilic and can react with carbonyl groups to form imines or amides. These properties suggest potential for 1-ethynylcyclohexan-1-amine hydrochloride as a building block in organic synthesis or as a precursor for the development of new molecules with desired functionalities.